Cas no 97581-08-3 (2-Butenoic acid,2-methyl-,(2-formyl-1,2,5,8-tetrahydro-7-methoxy-6-methyl-5,8-dioxo-1-isoquinolinyl)methylester, (Z)- (9CI))

2-Butenoic acid,2-methyl-,(2-formyl-1,2,5,8-tetrahydro-7-methoxy-6-methyl-5,8-dioxo-1-isoquinolinyl)methylester, (Z)- (9CI) structure
97581-08-3 structure
Product name:2-Butenoic acid,2-methyl-,(2-formyl-1,2,5,8-tetrahydro-7-methoxy-6-methyl-5,8-dioxo-1-isoquinolinyl)methylester, (Z)- (9CI)
CAS No:97581-08-3
MF:C18H19NO6
MW:345.346565485001
CID:806397
PubChem ID:6438762

2-Butenoic acid,2-methyl-,(2-formyl-1,2,5,8-tetrahydro-7-methoxy-6-methyl-5,8-dioxo-1-isoquinolinyl)methylester, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid,2-methyl-,(2-formyl-1,2,5,8-tetrahydro-7-methoxy-6-methyl-5,8-dioxo-1-isoquinolinyl)methylester, (Z)- (9CI)
    • (2-formyl-7-methoxy-6-methyl-5,8-dioxo-1H-isoquinolin-1-yl)methyl (Z)-2-methylbut-2-enoate
    • N-formyl-1,2-dihydrorenierone
    • InChI=1/C18H19NO6/c1-5-10(2)18(23)25-8-13-14-12(6-7-19(13)9-20)15(21)11(3)17(24-4)16(14)22/h5-7,9,13H,8H2,1-4H3/b10-5-
    • VRZJVUPPQWDFAC-YHYXMXQVSA-
    • 97581-08-3
    • CHEMBL2177348
    • BDBM50398328
    • 2-Butenoic acid, 2-methyl-, (2-formyl-1,2,5,8-tetrahydro-7-methoxy-6-methyl-5,8-dioxo-1-isoquinolinyl)methyl ester, (Z)-
    • FDHR
    • Inchi: InChI=1S/C18H19NO6/c1-5-10(2)18(23)25-8-13-14-12(6-7-19(13)9-20)15(21)11(3)17(24-4)16(14)22/h5-7,9,13H,8H2,1-4H3/b10-5-
    • InChI Key: VRZJVUPPQWDFAC-YHYXMXQVSA-N
    • SMILES: CC=C(C)C(=O)OCC1C2=C(C=CN1C=O)C(=O)C(=C(C2=O)OC)C

Computed Properties

  • Exact Mass: 345.121237
  • Monoisotopic Mass: 345.121237
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 768
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: 3
  • Topological Polar Surface Area: 90
  • XLogP3: 1.2
  • Surface Charge: 0

Experimental Properties

  • Density: 1.29
  • Boiling Point: 547.6°Cat760mmHg
  • Flash Point: 285°C
  • Refractive Index: 1.571

2-Butenoic acid,2-methyl-,(2-formyl-1,2,5,8-tetrahydro-7-methoxy-6-methyl-5,8-dioxo-1-isoquinolinyl)methylester, (Z)- (9CI) Related Literature

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